1-((tert-Butoxycarbonyl)amino)-4-(difluoromethyl)cyclohexane-1-carboxylic acid

• IUPAC Name: 4-(difluoromethyl)-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-13(10(17)18)6-4-8(5-7-13)9(14)15/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: OQCVZDFTQJYTMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCC(CC1)C(F)F)C(=O)O
• Molecular Formula: C13H21F2NO4
• Molecular Weight: 293.31 g/mol
• CAS No.: 2230798-93-1

Description

This compound is also known as 1-[(tert-Butoxycarbonyl)amino]cyclohexanecarboxylic Acid. It has a molecular formula of C12H21NO4 and a molecular weight of 243.30.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-13(10(17)18)6-4-8(5-7-13)9(14)15/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18). This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It should be stored under inert gas at a temperature between 0-10°C. It is sensitive to air and heat.

Scientific Research Applications

Synthesis and Structural Analysis

• Improved Synthesis Techniques : An improved synthesis method for a derivative of this compound, (1R,3S)-3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid, was developed. This method utilizes milder and more selective conditions compared to previous approaches (Badland et al., 2010).

• Molecular Structure Determination : The crystal structure of a related compound, (1SR, 2RS)-1-[N-tert-butoxycarbonyl)amino]-2-hydroxymethylcylopropane-1-carboxylic acid, was determined, revealing its conformational properties and hydrogen bonding patterns (Cetina et al., 2003).

Chemical Reactions and Applications

• Reagent for Acylation : A study on 2(1H)‐Isoquinolinecarboxylic Acid, a derivative, demonstrated its use as a reagent for tert-butoxycarbonylation of acidic substrates like phenols, amine hydrochlorides, and carboxylic acids (Saito & Takahata, 2009).

• Synthesis of Novel Amino Acids : Research has been conducted on the synthesis of novel amino acids using this compound as a precursor. For instance, synthesis and resolution of constrained cyclopropane analogs of phenylalanine were achieved using tert-butoxycarbonyl amino acids (Jiménez et al., 2001).

Polymer Science

• Synthesis of Amino Acid-Based Polyacetylenes : The compound has been used in the synthesis of amino acid-derived acetylene monomers, leading to polymers with specific rotations and circular dichroism signals, indicating helical conformation (Gao, Sanda, & Masuda, 2003).

Safety and Hazards

This compound is harmful if swallowed, inhaled, or in contact with skin. It causes skin irritation and serious eye irritation. Safety measures include wearing protective gloves, eye protection, and face protection. If in eyes, rinse cautiously with water for several minutes. If on skin, wash with plenty of soap and water. If skin irritation occurs or eye irritation persists, get medical advice/attention.